Cas no 624-58-8 (2-(oxiran-2-yl)acetonitrile)

• Product Name: 2-(oxiran-2-yl)acetonitrile
• CAS No: 624-58-8
• MF: C₄H₅NO
• MW: 83.0886008739471
• CID: 956687
• PubChem ID: 23010
• Update Time: 2025-11-01

2-(oxiran-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(oxiran-2-yl)acetonitrile
• (+/-)-2-oxiran-2-ylethanenitrile
• 1,2-Epoxybutyronitrile
• 2-oxyranylacetonitrile
• 3,4-epoxybutanenitrile
• 3,4-Epoxybutyronitrile
• BRN 0080280
• BUTYRONITRILE, 3,4-EPOXY-
• Butyronitrile,4-epoxy-
• Epicyanohydrin
• NSC26906
• oxiran-2-ylacetonitrile
• Oxiraneacetonitrile
• Oxiranyl-acetonitril
• oxiranyl-acetonitrile
•  
• 624-58-8
• (Oxiran-2-yl)acetonitrile
• EN300-100631
• 5-18-06-00009 (Beilstein Handbook Reference)
• DTXSID50983637
• G65680
• UNII-6DWB6S23NG
• 2-OXIRANEACETONITRILE
• NSC-26906
• oxiranylacetonitrile
• 6DWB6S23NG
• 6509-08-6
• NSC 26906
• 1,2-Epoxy-3-cyanopropane

• Inchi： 1S/C4H5NO/c5-2-1-4-3-6-4/h4H,1,3H2
• InChI Key： PITLRSDLRTWZGP-UHFFFAOYSA-N
• SMILES： O1CC1CC#N

Computed Properties

• Exact Mass: 83.03715
• Monoisotopic Mass: 83.037113783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 36.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides

Additional information on 2-(oxiran-2-yl)acetonitrile

2-(Oxiran-2-yl)acetonitrile (CAS No. 624-58-8): An Overview of Its Properties, Applications, and Recent Research

2-(Oxiran-2-yl)acetonitrile, also known as glycidyl acetonitrile, is a versatile organic compound with the chemical formula C4H5NO. It is classified under the CAS number 624-58-8. This compound has gained significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis.

The molecular structure of 2-(oxiran-2-yl)acetonitrile features an epoxy group (oxirane ring) and a nitrile group, which contribute to its reactivity and functional versatility. The epoxy group is known for its ability to undergo ring-opening reactions with nucleophiles, making it a valuable intermediate in the synthesis of complex organic molecules. The nitrile group, on the other hand, can be readily converted into other functional groups such as carboxylic acids, amides, and amines through various chemical transformations.

In the pharmaceutical industry, 2-(oxiran-2-yl)acetonitrile has been explored as a key intermediate in the synthesis of several drug candidates. Its reactivity and functional groups allow for the efficient construction of complex molecular architectures required for drug development. Recent studies have highlighted its use in the synthesis of antiviral agents, anti-cancer drugs, and other therapeutic compounds. For example, a 2021 study published in the Journal of Medicinal Chemistry reported the successful synthesis of a novel class of antiviral agents using 2-(oxiran-2-yl)acetonitrile as a key building block.

Beyond pharmaceutical applications, 2-(oxiran-2-yl)acetonitrile has found utility in materials science. Its epoxy group can be used to create cross-linked polymers with enhanced mechanical properties and thermal stability. These polymers have potential applications in coatings, adhesives, and composite materials. A 2020 study in Polymer Chemistry demonstrated the synthesis of high-performance epoxy resins using 2-(oxiran-2-yl)acetonitrile, showcasing its potential in advanced materials development.

The chemical synthesis of 2-(oxiran-2-yl)acetonitrile typically involves the epoxidation of allyl acetonitrile followed by ring-opening reactions to introduce additional functional groups. Various catalysts and reaction conditions have been explored to optimize the yield and selectivity of these processes. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound. For instance, a 2019 study in Green Chemistry reported a novel catalytic system that significantly reduced the formation of by-products and minimized waste generation.

In addition to its synthetic applications, 2-(oxiran-2-yl)acetonitrile has been studied for its biological activity. Research has shown that this compound can exhibit cytotoxic effects on certain cancer cell lines, making it a potential lead compound for drug discovery. A 2018 study published in Bioorganic & Medicinal Chemistry Letters investigated the cytotoxicity of 2-(oxiran-2-yl)acetonitrile-derived compounds against human breast cancer cells, demonstrating promising results.

The safety and environmental impact of 2-(oxiran-2-yl)acetonitrile are also important considerations. While it is not classified as a hazardous material under current regulations, proper handling and storage practices are essential to ensure workplace safety and environmental protection. Studies have been conducted to evaluate its toxicity and biodegradability, providing valuable data for risk assessment and regulatory compliance.

In conclusion, 2-(oxiran-2-yl)acetonitrile (CAS No. 624-58-8) is a multifunctional compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an important intermediate in pharmaceutical synthesis, materials science, and chemical research. Ongoing studies continue to uncover new possibilities for this versatile compound, highlighting its importance in modern chemistry.